2,2-Bis(3-nitro-4-hydroxyphenyl)hexafluoropropane
Overview
Description
2,2-Bis(3-nitro-4-hydroxyphenyl)hexafluoropropane is a nitrating agent that can be used to produce explosives and other useful chemicals . It is a white crystalline solid that is highly soluble in organic solvents . The molecular formula is C15H8F6N2O6 and the molecular weight is 426.22 g/mol .
Synthesis Analysis
The synthesis of 2,2-Bis(3-nitro-4-hydroxyphenyl)hexafluoropropane involves using bisphenol AF as a starting raw material, 1,2-dichloroethane as a solvent, and nitric acid as a nitrating agent under low temperature conditions . By recycling and repeated use of 1,2-dichloroethane and HNO3, 2,2-bis [ (3-nitro-4-hydroxy)phenyl)-hexafluoropropane is synthesized in a green manner .Molecular Structure Analysis
The molecular structure of 2,2-Bis(3-nitro-4-hydroxyphenyl)hexafluoropropane is confirmed by 1H-NMR Spectrum . The compound has a complex structure with multiple functional groups, including nitro groups and hydroxy groups, attached to a hexafluoropropane backbone .Chemical Reactions Analysis
2,2-Bis(3-nitro-4-hydroxyphenyl)hexafluoropropane is a nitrating agent that can be used to produce explosives and other useful chemicals . It reacts violently with oxidizers, metals, and reducing agents .Physical And Chemical Properties Analysis
2,2-Bis(3-nitro-4-hydroxyphenyl)hexafluoropropane is a white crystalline solid that is highly soluble in organic solvents . The molecular formula is C15H8F6N2O6 and the molecular weight is 426.22 g/mol .Mechanism of Action
Safety and Hazards
2,2-Bis(3-nitro-4-hydroxyphenyl)hexafluoropropane has been shown to be toxic to animals and humans . It is stable under normal conditions but reacts violently with oxidizers, metals, and reducing agents . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-[1,1,1,3,3,3-hexafluoro-2-(4-hydroxy-3-nitrophenyl)propan-2-yl]-2-nitrophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8F6N2O6/c16-14(17,18)13(15(19,20)21,7-1-3-11(24)9(5-7)22(26)27)8-2-4-12(25)10(6-8)23(28)29/h1-6,24-25H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMRDKGOPQYFYTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(C2=CC(=C(C=C2)O)[N+](=O)[O-])(C(F)(F)F)C(F)(F)F)[N+](=O)[O-])O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8F6N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10456413 |
Source
|
| Record name | 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10456413 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
426.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Bis(3-nitro-4-hydroxyphenyl)hexafluoropropane | |
CAS RN |
73340-33-7 |
Source
|
| Record name | 2,2-bis(3-nitro-4-hydroxyphenyl)hexafluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10456413 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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